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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzotrifluoride

Cat. No.: B146372

An In-depth Technical Guide to 2-Chloro-5-nitro-a,a,a-trifluorotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-5-nitro-a,a,o-
trifluorotoluene, a key intermediate in organic synthesis. The document details its chemical
synonyms, physical and chemical properties, and provides explicit experimental protocols for
its preparation and subsequent reactions.

Chemical Synonyms

2-Chloro-5-nitro-a,a,a-trifluorotoluene is also known by a variety of other names. A
comprehensive list of synonyms is provided below to aid in literature searches and material
sourcing.

Common Synonyms:

1-Chloro-4-nitro-2-(trifluoromethyl)benzene[1][2]

2-Chloro-5-nitrobenzotrifluoride[2]

4-Chloro-3-(trifluoromethyl)nitrobenzene[2]

2-(Trifluoromethyl)-4-nitrochlorobenzene
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e 3-(Trifluoromethyl)-4-chloronitrobenzene[2]
e Toluene, 2-chloro-a,a,a-trifluoro-5-nitro-[2]

Systematic & Other Names:

Benzene, 1-chloro-4-nitro-2-(trifluoromethyl)-[2]

4-Nitro-2-(trifluoromethyl)chlorobenzene[2]

5-Nitro-2-chlorobenzotrifluoride

NSC 9467[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Chloro-5-nitro-a,a,0-
trifluorotoluene is presented in the table below for easy reference and comparison.

Property Value

Molecular Formula C7HsCIFsNO:2
Molecular Weight 225.55 g/mol [2]
Appearance Yellow oil

CAS Number 777-37-7[2]

Density 1.527 g/mL at 25 °C
Boiling Point 108 °C at 10 mmHg
Refractive Index n20/D 1.508

Flash Point 99 °C (closed cup)
Purity 97% - 99.29%1]

Experimental Protocols
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Detailed methodologies for the synthesis of 2-Chloro-5-nitro-a,a,a-trifluorotoluene and its use in
a subsequent reaction are provided below.

Synthesis of 2-Chloro-5-nitro-a,a,a-trifluorotoluene

This protocol describes the nitration of o-chlorobenzotrifluoride to produce 2-chloro-5-
nitrobenzotrifluoride.[1]

Materials:

e 0-Chlorobenzotrifluoride
» Concentrated sulfuric acid
» Concentrated nitric acid

e Dichloromethane

o Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate
Equipment:

e Preheating modules

» Reaction module

e Cooling module

e Flow pumps

e Separatory funnel

e Rotary evaporator
Procedure:

e Add 400 g of o-chlorobenzotrifluoride to a preheating module.
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 In a separate preheating module, mix concentrated sulfuric acid and concentrated nitric acid.
« Introduce the o-chlorobenzotrifluoride, and the mixed acids into the reaction module.

e Control the flow rates to 15 mL/min for o-chlorobenzotrifluoride, 18 mL/min for concentrated
sulfuric acid, and 11.5 mL/min for concentrated nitric acid.

e Maintain the reaction temperature at 60°C. The molar ratio of o-chlorobenzotrifluoride to
nitric acid should be 1:1.2, and the mass ratio of concentrated nitric acid to concentrated
sulfuric acid is 1:4.0. The reaction residence time is 55 seconds.[1]

e Set the temperature of the cooling module to 25°C.

o Collect the reaction solution from the outlet of the cooling module and perform a liquid-liquid
separation.

o Extract the acid phase with 270 mL of dichloromethane and combine the organic phases.

e Wash the combined organic phase with a saturated sodium bicarbonate solution until
neutral.

e Dry the organic phase with anhydrous sodium sulfate.

» Evaporate the solvent under reduced pressure to obtain 2-chloro-5-nitrobenzotrifluoride
as a yellow oil.[1]

Expected Yield and Purity:
e Yield: 96.13%]1]
e Purity: 99.29%][1]

Synthesis of 2-Amino-5-nitro-trifluoromethyl toluene

This protocol details the aminolysis of 2-chloro-5-nitrobenzotrifluoride to produce 2-amido-5-
nitrobenzotrifluoride.[3]

Materials:
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e 2-Chloro-5-nitro-trifluoromethyl toluene (600g)
¢ Methanol (600g)

o Liquefied ammonia (3009)

Procedure:

 In a suitable reaction vessel, combine 600g of 2-chloro-5-nitro-trifluoromethyl toluene and
600g of methanol.[3]

e Add 300g of liquefied ammonia to the mixture.[3]

e Heat the reaction mixture to 150°C and maintain for 20 hours.[3]
 After the reaction is complete, cool the mixture to 15°C.[3]

« Filter the resulting solid product.

e Wash the filter cake twice with 600ml of a suitable washing solvent.
e Dry the product to obtain 2-amino-5-nitro-trifluoromethyl toluene.
Expected Yield:

« Yield: 87% (4779)[3]

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 2-Chloro-5-nitro-a,a,a-
trifluorotoluene.
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Reactant Preparation
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Caption: Workflow for the synthesis of 2-Chloro-5-nitro-a,a,a-trifluorotoluene.

Reaction Logical Relationship

The diagram below outlines the logical progression from the starting material to the
intermediate and then to the final product described in the experimental protocols.

2-Amino-5-nitro-
trifluoromethyl toluene

Nitration

2-Chloro-5-nitro-a,a,0-
trifluorotoluene

o-Chlorobenzotrifluoride Aminolysis
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Caption: Logical relationship of the synthesis and subsequent reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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